molecular formula C26H25ClN6O B15010732 2-[(2E)-2-{[(E)-(4-butylphenyl)diazenyl](4-methoxyphenyl)methylidene}hydrazinyl]-3-chloroquinoxaline

2-[(2E)-2-{[(E)-(4-butylphenyl)diazenyl](4-methoxyphenyl)methylidene}hydrazinyl]-3-chloroquinoxaline

Cat. No.: B15010732
M. Wt: 473.0 g/mol
InChI Key: IHWPMKUNMZHNHA-IQAVNMCXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone is a complex organic compound with potential applications in various scientific fields This compound is characterized by its unique structure, which includes a diazenyl group, a methanone moiety, and a quinoxalinyl hydrazone segment

Properties

Molecular Formula

C26H25ClN6O

Molecular Weight

473.0 g/mol

IUPAC Name

N'-(4-butylanilino)-N-(3-chloroquinoxalin-2-yl)imino-4-methoxybenzenecarboximidamide

InChI

InChI=1S/C26H25ClN6O/c1-3-4-7-18-10-14-20(15-11-18)30-31-25(19-12-16-21(34-2)17-13-19)32-33-26-24(27)28-22-8-5-6-9-23(22)29-26/h5-6,8-17,30H,3-4,7H2,1-2H3/b31-25+,33-32?

InChI Key

IHWPMKUNMZHNHA-IQAVNMCXSA-N

Isomeric SMILES

CCCCC1=CC=C(C=C1)N/N=C(\C2=CC=C(C=C2)OC)/N=NC3=NC4=CC=CC=C4N=C3Cl

Canonical SMILES

CCCCC1=CC=C(C=C1)NN=C(C2=CC=C(C=C2)OC)N=NC3=NC4=CC=CC=C4N=C3Cl

Origin of Product

United States

Preparation Methods

The synthesis of (E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone typically involves multiple steps, including the formation of intermediate compounds. The synthetic route may include the following steps:

    Formation of the diazenyl intermediate: This step involves the reaction of 4-butylphenylamine with nitrous acid to form the diazonium salt, which is then coupled with 4-methoxybenzaldehyde to form the diazenyl intermediate.

    Formation of the quinoxalinyl hydrazone: The diazenyl intermediate is then reacted with 3-chloro-2-quinoxalinecarboxaldehyde in the presence of a hydrazine derivative to form the final compound.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

(E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the diazenyl group to an amine.

    Substitution: The compound can undergo substitution reactions, particularly at the quinoxalinyl moiety, using nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, dichloromethane), acidic or basic catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

(E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone has several scientific research applications, including:

    Chemistry: The compound is used as a reagent in organic synthesis, particularly in the formation of complex molecules with potential pharmaceutical applications.

    Biology: It is studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

    Medicine: The compound is investigated for its potential use in drug development, particularly as a lead compound for the synthesis of new therapeutic agents.

    Industry: It may be used in the development of new materials, such as polymers and dyes, due to its unique chemical structure.

Mechanism of Action

The mechanism of action of (E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

    Binding to enzymes: It can inhibit or activate specific enzymes involved in metabolic pathways, leading to changes in cellular processes.

    Interacting with receptors: The compound may bind to cellular receptors, modulating signal transduction pathways and affecting cellular responses.

    Inducing oxidative stress: It can generate reactive oxygen species (ROS), leading to oxidative damage in cells and tissues.

Comparison with Similar Compounds

(E)-2-(4-butylphenyl)-1-diazenylmethanone (3-chloro-2-quinoxalinyl)hydrazone can be compared with other similar compounds, such as:

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.